Cas no 69480-15-5 (3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol)

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a tert-butylphenyl group and a thiol moiety. This structure imparts unique reactivity, making it valuable as a building block in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The tert-butyl group enhances steric and electronic properties, while the thiol functionality allows for further derivatization via thiol-ene reactions or metal coordination. Its stability and versatility make it suitable for applications in ligand design and as a precursor for sulfur-containing heterocycles. The compound is typically handled under inert conditions due to the reactive thiol group.

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol structure

69480-15-5 structure

Product Name:3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol

CAS No:69480-15-5

MF:C₁₂H₁₅N₃S

MW:233.332600831985

CID:58980

PubChem ID:667524

Update Time:2025-05-27

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol Chemical and Physical Properties

Names and Identifiers

- 5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol
- 5-(4-tert-butylphenyl)-1H-[1,2,4]triazole-3-thiol
- 5-(4-tert-butylphenyl)-3-mercapto[1,2,4]triazole
- 5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol
- 5-[4-(1,1-dimethylethyl)phenyl]-2-phenyloxazole
- 5-mercapto-3-[p-(t-butylphenyl)]-s-triazole
- AGN-PC-00LEOE
- CTK3I4594
- Oxazole, 5-[4-(1,1-dimethylethyl)phenyl]-2-phenyl-
- 3h-1,2,4-triazole-3-thione, 5-[4-(1,1-dimethylethyl)phenyl]-1,2-dihydro
- 5-(4-TERT-BUTYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
- 5-(4-(TERT-BUTYL)PHENYL)-1,2,4-TRIAZOLE-3-THIOL
- Maybridge1_008512
- EN300-111064
- CCG-255154
- FT-0619898
- IOJOIOYNUDYUPU-UHFFFAOYSA-N
- 3-mercapto-5-(4-tert.-butylphenyl)-1,2,4-triazole
- 5-(4-(tert-Butyl)phenyl)-1H-1,2,4-triazole-3-thiol
- AKOS000267013
- DTXSID50349850
- 5738-55-6
- 3-[4-(tert-butyl)phenyl]-1H-1,2,4-triazole-5-thiol
- 3-(4-tert-butylphenyl)-1H-1,2,4-triazole-5-thiol
- CS-0454993
- 5-(4-tert-butylphenyl)-1,2-dihydro-1,2,4-triazole-3-thione
- MFCD00177187
- AB00095347-01
- HMS565K20
- 5-(4-tert-butylphenyl)-1H-1,2,4-triazole-3-thiol
- SCHEMBL14027382
- SCHEMBL421548
- NS-03092
- 69480-15-5
- MFCD06496409
- HMS1583H17
- 3-(4-(Tert-butyl)phenyl)-1H-1,2,4-triazole-5-thiol
- SBB038869
- AKOS000295711
- STL259680
- 1H-1,2,4-triazole-5-thiol, 3-[4-(1,1-dimethylethyl)phenyl]-
- ALBB-036332
- AG-690/11669195
- G76795
- 3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol
- Inchi： 1S/C12H15N3S/c1-12(2,3)9-6-4-8(5-7-9)10-13-11(16)15-14-10/h4-7H,1-3H3,(H2,13,14,15,16)
- InChI Key： IOJOIOYNUDYUPU-UHFFFAOYSA-N
- SMILES： S=C1NNC(C2C=CC(=CC=2)C(C)(C)C)=N1

Computed Properties

Exact Mass: 233.09885
Monoisotopic Mass: 233.09866866g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 68.5Å²

Experimental Properties

Density: 1.2
Boiling Point: 312.4°C at 760 mmHg
Flash Point: 142.7°C
Refractive Index: 1.63
PSA: 41.57

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol Pricemore >>

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Apollo Scientific	OR29550-1g	5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol	69480-15-5		1g	£90.00	2024-05-25
Apollo Scientific	OR29550-5g	5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol	69480-15-5		5g	£270.00	2024-05-25
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abcr	AB244725-250 mg	5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol	69480-15-5		250MG	€224.50	2022-03-04
abcr	AB244725-1 g	5-[4-(tert-Butyl)phenyl]-1H-1,2,4-triazole-3-thiol	69480-15-5		1g	€238.00	2022-03-04
TRC	B491005-50mg	3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol	69480-15-5		50mg	$ 50.00	2022-06-07
TRC	B491005-100mg	3-(4-tert-Butylphenyl)-1H-1,2,4-triazole-5-thiol	69480-15-5		100mg	$ 70.00	2022-06-07
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